Cas no 1189735-31-6 (2-[2-(3,4-dimethylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]-N-(4-methylphenyl)acetamide)

• Product Name: 2-[2-(3,4-dimethylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]-N-(4-methylphenyl)acetamide
• CAS No: 1189735-31-6
• MF: C₂₄H₂₈N₄O₂
• MW: 404.504725456238
• CID: 5342597
• Update Time: 2025-06-09

2-[2-(3,4-dimethylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-(3,4-dimethylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl)-N-(p-tolyl)acetamide
• 2-[2-(3,4-dimethylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]-N-(4-methylphenyl)acetamide
• 2-[3-(3,4-dimethylphenyl)-2-oxo-1,4,8-triazaspiro[4.5]dec-3-en-8-yl]-N-(4-methylphenyl)acetamide

• Inchi： 1S/C24H28N4O2/c1-16-4-8-20(9-5-16)25-21(29)15-28-12-10-24(11-13-28)26-22(23(30)27-24)19-7-6-17(2)18(3)14-19/h4-9,14H,10-13,15H2,1-3H3,(H,25,29)(H,27,30)
• InChI Key： QJJNBJSJGWYWTK-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC(C)=C(C)C=2)=NC2(CCN(CC(NC3C=CC(C)=CC=3)=O)CC2)N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 675
• XLogP3: 3.2
• Topological Polar Surface Area: 73.8

Additional information on 2-[2-(3,4-dimethylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]-N-(4-methylphenyl)acetamide

Professional Introduction to Compound with CAS No. 1189735-31-6 and Product Name: 2-[2-(3,4-dimethylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]-N-(4-methylphenyl)acetamide

Compound with the CAS number 1189735-31-6 and the product name 2-[2-(3,4-dimethylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]-N-(4-methylphenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest in both academic research and industrial applications. The unique structural features of this compound, including its spirocyclic framework and heterocyclic components, contribute to its distinctive chemical properties and potential therapeutic benefits.

The molecular structure of this compound is characterized by a spiro[4.5]decane core, which is linked to a triazole ring through an oxygen atom. This arrangement creates a rigid scaffold that enhances the compound's stability and reactivity. Additionally, the presence of a 3,4-dimethylphenyl group and a 4-methylphenyl group on the molecule introduces lipophilic characteristics, which are often desirable in drug candidates for improving membrane permeability and bioavailability.

One of the most intriguing aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The triazaspiro structure provides a versatile platform for further functionalization, allowing chemists to explore various modifications that could enhance its pharmacological properties. Recent studies have demonstrated that spirocyclic compounds often exhibit enhanced binding affinity to biological targets due to their rigid and conformationally restricted structures.

In the realm of medicinal chemistry, the development of novel scaffolds is crucial for overcoming drug resistance and improving treatment outcomes. The 1,4,8-triazaspiro[4.5]dec-1-en-8-yl moiety in this compound has been shown to interact with specific enzymes and receptors in a manner that could be exploited for therapeutic purposes. For instance, studies suggest that such structures may inhibit enzymes involved in inflammatory pathways or modulate neurotransmitter activity.

The acetamide functional group at the N-position further enhances the compound's pharmacological potential. Acetamides are known to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and anticonvulsant effects. When combined with the spirocyclic framework of this compound, the acetamide group likely contributes to its ability to interact with biological targets in a specific manner.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like this one with greater accuracy. Molecular docking studies have indicated that this compound may bind to proteins involved in cancer cell proliferation and apoptosis. These findings align with emerging research trends that focus on developing small molecule inhibitors as part of combination therapy strategies for various malignancies.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The spirocyclic core is typically formed through a cyclization reaction between two precursor molecules under controlled conditions. Subsequent functionalization steps introduce the aromatic rings and other substituents that contribute to the compound's overall activity.

One notable challenge in synthesizing such complex molecules is achieving regioselectivity during key reactions. The presence of multiple reactive sites on the molecule necessitates precise control over reaction conditions to prevent unwanted side products. Advances in synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis techniques, have significantly improved the efficiency and scalability of producing compounds like this one.

The pharmacokinetic properties of this compound are also an area of active investigation. Studies have begun to explore how structural modifications can influence absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) profiles. Understanding these properties is essential for determining whether a lead compound has sufficient potential to advance into clinical trials.

In conclusion, 2-[2-(3,4-dimethylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]-N-(4-methylphenyl)acetamide (CAS No. 1189735-31-6) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive subject for future studies aimed at discovering new therapeutic agents. As research continues to uncover new applications for spirocyclic compounds like this one, it is likely that additional derivatives will be synthesized and evaluated for their pharmacological potential.